• Home
  • Product List - impurities

impurities

  • Dorzolamide, (+/-)-(cis)-
    Dorzolamide, (+/-)-(cis)-
    • Cat. No.:
    • B194999
    • CAS No.:
    • 120279-90-5
    • Molecular Formula:
    • C10H16N2O4S3
    • Molecular Weight:
    • 324.4 g/mol
    Description
    This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and i...
    - +
  • DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobutanoic acid
    DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobut...
    • Cat. No.:
    • B195459
    • CAS No.:
    • 121213-21-6
    • Molecular Formula:
    • C8H13NO5S2. 2NH3
    • Molecular Weight:
    • 267.3 g/mol
    Description
    Erdosteine Thioacid Diammonium Salt is the active metabolite of Erdosteine. Erdosteine is a mucolytic.
    - +
  • (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
    (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhe...
    • Cat. No.:
    • B196342
    • CAS No.:
    • 21307-05-1
    • Molecular Formula:
    • C28H44O
    • Molecular Weight:
    • 396.6 g/mol
    Description
    Previtamin D2 is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism....
    - +
  • N-Acetyl dapsone
    N-Acetyl dapsone
    • Cat. No.:
    • B194098
    • CAS No.:
    • 565-20-8
    • Molecular Formula:
    • C14H14N2O3S
    • Molecular Weight:
    • 290.34 g/mol
    Description
    Monoacetyldapsone is a secondary carboxamide resulting from acetylation of one of the amino groups of dapsone. It is a sulfone, an anilide, a secondary carboxamide and a member of acetamides. It is functionally ...
    - +
  • N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide
    N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide
    • Cat. No.:
    • B195862
    • CAS No.:
    • 6021-21-2
    • Molecular Formula:
    • C16H13Cl2NO2
    • Molecular Weight:
    • 322.2 g/mol
    Description
    Diazepam Impurity.
    - +
  • Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
    Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester
    • Cat. No.:
    • B196066
    • CAS No.:
    • 64704-12-7
    • Molecular Formula:
    • C9H11NO5S
    • Molecular Weight:
    • 245.25 g/mol
    Description
    Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually > 95%.
    BenchChem offers ...
    - +
  • 2-(2-oxopyrrolidin-1-yl)butanoic Acid
    2-(2-oxopyrrolidin-1-yl)butanoic Acid
    • Cat. No.:
    • B195809
    • CAS No.:
    • 67118-31-4
    • Molecular Formula:
    • C8H13NO3
    • Molecular Weight:
    • 171.19 g/mol
    Description
    Etiracetam intermediate and a metabolite.
    - +
  • N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide
    N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphe...
    • Cat. No.:
    • B195480
    • CAS No.:
    • 67346-50-3
    • Molecular Formula:
    • C19H24N2O4
    • Molecular Weight:
    • 344.4 g/mol
    Description
    N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)formamide, also known as N-(2-Hydroxy-5-((1S)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl)...
    - +
  • but-2-enedioic acid;5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
    but-2-enedioic acid;5-[(1R)-2-[(5,6-diethyl-2,3-dihydro...
    • Cat. No.:
    • B195483
    • CAS No.:
    • 753498-25-8
    • Molecular Formula:
    • C28H32N2O7
    • Molecular Weight:
    • 508.6 g/mol
    Description
    Indacaterol is a monohydroxyquinoline that consists of 5-[(1R)-2-amino-1-hydroxyethyl]-8-hydroxyquinolin-2-one having a 5,6-diethylindan-2-yl group attached to the amino function. Used as the maleate salt for tr...
    - +
  • 3-(3-Chloropropyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
    3-(3-Chloropropyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d...
    • Cat. No.:
    • B194662
    • CAS No.:
    • 85175-65-1
    • Molecular Formula:
    • C15H20ClNO3
    • Molecular Weight:
    • 297.78 g/mol
    Description
    an impurity in the synthesis of Ivabradine
    - +